hexakis(pyridine)nickel(II)
Overview
Description
Hexakis(pyridine)nickel(2+) is a nickel coordination entity.
Scientific Research Applications
NMR Spectroscopy Studies :Hexakis(pyridine)nickel(II) complexes have been studied using NMR spectroscopy. For instance, the 13C NMR spectra of hexakis pyridine-N-oxide cobalt(II) and nickel(II) complexes were recorded, revealing differences in isotropic shifts compared to 1H isotropic shifts, indicating complex behavior in these systems (Bertini, Luchinat, & Scozzafava, 1976).
Photocatalytic Activity :Hexakis(pyridine)nickel(II) related complexes have shown potential in photocatalysis. A study on a hetero-nuclear complex related to hexakis(pyridine)nickel(II) demonstrated its efficiency in catalyzing the photo-oxidative degradation of dyes under light irradiation (Ran et al., 2010).
Infrared Spectroscopy and Structural Analysis :The infrared spectroscopy of hexakis(pyridine)nickel(II) and related complexes has provided insights into structural and energetical aspects. Salts of these complexes show stability and exhibit distinct spectral features, which are useful for understanding their molecular structure (Padmos & Veen, 1982).
Crystal Structure Studies :The crystal structure of related hexakis(pyridine)nickel(II) complexes has been extensively studied. For example, the crystal structure of hexakis(di-isopropylthiourea)nickel(II) diperchlorate was determined, revealing coordination of ligands to nickel and the observation of weak intermolecular hydrogen bonds (Bentley & Waters, 1974).
Magnetic Properties :Some hexakis(pyridine)nickel(II) related complexes exhibit interesting magnetic properties. A mononuclear Ni(ii) complex displayed superparamagnetic behavior and two distinct slow relaxation processes, indicating potential in magnetic applications (Miklovič et al., 2015).
Catalysis and Chemical Reactions :Complexes related to hexakis(pyridine)nickel(II) have been used as catalysts in reactions like ethylene oligomerization and Friedel−Crafts alkylation, demonstrating their utility in organic synthesis and industrial applications (Ojwach et al., 2009).
properties
Product Name |
hexakis(pyridine)nickel(II) |
|---|---|
Molecular Formula |
C30H30N6Ni+2 |
Molecular Weight |
533.3 g/mol |
IUPAC Name |
nickel(2+);pyridine |
InChI |
InChI=1S/6C5H5N.Ni/c6*1-2-4-6-5-3-1;/h6*1-5H;/q;;;;;;+2 |
InChI Key |
YMCHEAMBCNIJLW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=NC=C1.C1=CC=NC=C1.C1=CC=NC=C1.C1=CC=NC=C1.C1=CC=NC=C1.C1=CC=NC=C1.[Ni+2] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(4R,5R)-5-(aminomethyl)-2-propan-2-yl-1,3-dioxolan-4-yl]methanamine;platinum;propanedioic acid](/img/structure/B1233791.png)
![[(S)-cyano-(4-fluoro-3-phenoxyphenyl)methyl] (1R,3S)-3-[(Z)-3-butoxy-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate](/img/structure/B1233798.png)
